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Executive Summary
The compound 1-(4-Chlorophenyl)sulfonylazepane represents a highly versatile building

block and pharmacophore in modern drug discovery. By fusing an azepane ring—a privileged

seven-membered nitrogen heterocycle—with a 4-chlorobenzenesulfonyl moiety, this molecule

occupies a unique three-dimensional chemical space. This whitepaper provides a rigorous

technical deconstruction of its molecular formula (C₁₂H₁₆ClNO₂S) and molecular weight

(273.78 g/mol ), detailing the causality behind its synthetic assembly and the self-validating

analytical workflows required for its structural confirmation.
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Understanding the physicochemical properties of 1-(4-Chlorophenyl)sulfonylazepane begins

with a precise breakdown of its elemental composition. The molecule is a tertiary sulfonamide,

meaning the nitrogen atom of the azepane ring is fully substituted, lacking an N-H proton. This

structural feature dictates its chemical stability, metabolic resistance, and behavior under mass

spectrometric ionization.

Fundamental Properties
IUPAC Name: 1-(4-Chlorobenzenesulfonyl)azepane

Molecular Formula: C₁₂H₁₆ClNO₂S

Average Molecular Weight: 273.78 g/mol

Monoisotopic Exact Mass: 273.0590 Da

Table 1: Elemental Composition & Isotopic Distribution
To validate the molecular formula, researchers must rely on the isotopic signature dictated by

the presence of Chlorine and Sulfur. The natural abundance of ³⁷Cl (~24.2%) and ³⁴S (~4.2%)

creates a highly specific isotopic pattern.

Element Atom Count
Atomic Mass
(Da)

Mass
Contribution
(Da)

Mass Fraction
(%)

Carbon (C) 12 12.011 144.132 52.65%

Hydrogen (H) 16 1.008 16.128 5.89%

Chlorine (Cl) 1 35.450 35.450 12.95%

Nitrogen (N) 1 14.007 14.007 5.12%

Oxygen (O) 2 15.999 31.998 11.69%

Sulfur (S) 1 32.065 32.065 11.71%

Total 33 - 273.780 100.00%
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Note: The theoretical M+2 peak in mass spectrometry will appear at approximately 36.5% the

intensity of the monoisotopic[M+H]⁺ peak, serving as an internal validation metric for the

C₁₂H₁₆ClNO₂S formula.

Synthetic Methodology & Mechanistic Causality
The synthesis of 1-(4-Chlorophenyl)sulfonylazepane relies on a classic bimolecular

nucleophilic substitution (Sₙ2-type) reaction at the sulfonyl center [1]. However, the specific

experimental choices are driven by the chemical reactivity of the seven-membered azepane

ring.

Protocol 1: Step-by-Step Synthesis Workflow
Objective: High-yield preparation of 1-(4-Chlorophenyl)sulfonylazepane with built-in purity

controls.

Preparation of the Nucleophile: Dissolve 1.0 equivalent of azepane in anhydrous

dichloromethane (DCM).

Causality: Anhydrous DCM prevents the competitive hydrolysis of the highly reactive

sulfonyl chloride into an unreactive sulfonic acid.

Addition of the Acid Scavenger: Add 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA)

to the solution.

Causality: As the reaction proceeds, HCl is generated. If unneutralized, HCl will protonate

the azepane (forming an unreactive azepanium salt), halting the reaction. DIPEA is

chosen over Triethylamine (TEA) because its steric hindrance prevents it from acting as a

competing nucleophile.

Electrophile Introduction: Cool the mixture to 0°C. Dropwise, add a solution of 4-

chlorobenzenesulfonyl chloride (1.1 eq) in DCM.

Causality: The formation of the tetrahedral intermediate is exothermic. Cooling to 0°C

suppresses side reactions and thermal degradation, ensuring kinetic control.
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Reaction Maturation: Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Workup (Self-Validating Step): Wash the organic layer sequentially with 1M HCl (to remove

unreacted azepane and DIPEA), saturated NaHCO₃ (to remove any hydrolyzed sulfonic

acid), and brine. The selective solubility ensures that only the neutral tertiary sulfonamide

remains in the organic phase.
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Workflow for the nucleophilic substitution synthesis of 1-(4-Chlorophenyl)sulfonylazepane.
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Analytical Validation: Mass Spectrometry & Isotopic
Profiling
To definitively prove that the synthesized compound matches the formula C₁₂H₁₆ClNO₂S and

the molecular weight of 273.78 g/mol , High-Resolution Mass Spectrometry (HRMS) coupled

with Liquid Chromatography (LC-MS) must be employed.

Because 1-(4-Chlorophenyl)sulfonylazepane is a tertiary sulfonamide, it lacks an acidic N-H

proton. Therefore, it will not readily ionize in Electrospray Ionization Negative (ESI-) mode. ESI

Positive (ESI+) mode is mandatory, relying on the protonation of the sulfonamide oxygen or the

azepane nitrogen [2].

Protocol 2: LC-MS/MS Analytical Validation
Ionization: Subject the sample to ESI+ HRMS.

Validation: Locate the monoisotopic precursor ion [M+H]⁺ at m/z 274.0668.

Isotopic Pattern Verification: Analyze the M+2 peak at m/z 276.0638.

Causality: If the peak intensity is ~36.5% of the base peak, the presence of exactly one

Chlorine and one Sulfur atom is mathematically confirmed. This acts as an internal, self-

validating check against impurities.

Collision-Induced Dissociation (CID): Isolate the m/z 274 precursor and apply collision

energy (e.g., 20-30 eV).

Diagnostic Fragment 1 (m/z 98.10): Cleavage of the S-N bond with charge retention on

the nitrogen yields the azepanium cation[C₆H₁₂N]⁺.

Diagnostic Fragment 2 (m/z 174.96): S-N cleavage with charge retention on the sulfur

yields the 4-chlorobenzenesulfonyl cation[C₆H₄ClO₂S]⁺.

Diagnostic Fragment 3 (m/z 210.08): Extrusion of neutral SO₂ (loss of 64 Da). This

intramolecular rearrangement is highly characteristic of arylsulfonamides featuring

electron-withdrawing groups (like the 4-chloro substituent)[3].
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Electrospray ionization (ESI+) CID fragmentation pathways of the protonated sulfonamide.
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Pharmacophoric Rationale in Drug Discovery
The specific combination of the C₁₂H₁₆ClNO₂S formula is not arbitrary; it is a calculated design

in medicinal chemistry.

While six-membered piperidines are ubiquitous, the seven-membered azepane ring introduces

greater conformational flexibility and unique vector projections for substituents, allowing it to

access previously unexplored three-dimensional chemical space[4]. When coupled with the

arylsulfonamide moiety—a bioisostere for transition states in enzyme catalysis—the resulting 1-
(4-Chlorophenyl)sulfonylazepane scaffold becomes an ideal starting point for developing

inhibitors targeting monoamine transporters, carbonic anhydrases, and neuropharmacological

receptors [4][5]. The 4-chloro substitution specifically enhances lipophilicity and introduces the

potential for halogen bonding within hydrophobic binding pockets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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